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Compound of Interest

Compound Name: Adenine-13C

Cat. No.: B3332080 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for both personal safety and environmental

protection. This guide provides immediate, essential safety and logistical information for the

handling of Adenine-13C, a stable isotope-labeled compound. While the isotopic label does

not alter the chemical reactivity or toxicity of the molecule, it is crucial to handle it with the same

precautions as unlabeled adenine.

Adenine is classified as toxic if swallowed.[1][2][3][4][5] Therefore, adherence to proper

laboratory procedures is critical to minimize exposure risk.

Physical and Toxicological Data
The following tables summarize the key physical and toxicological properties of adenine. This

data is for the unlabeled compound, as the 13C isotope does not significantly alter these

properties.

Table 1: Physical Properties of Adenine
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Property Value

Appearance White to light yellow crystalline powder

Melting Point 360-365 °C (decomposes)

Solubility in Water 0.103 g/100 mL

Density 1.6 g/cm³ (calculated)

Molar Mass 135.13 g/mol

Table 2: Toxicological Data for Adenine

Test Species Route Value

LD50 Rat Oral 227 mg/kg

LD50 Mouse Oral 783 mg/kg

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential to ensure safety when working with

Adenine-13C.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of Adenine-13C powder, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to prevent inhalation of

airborne particles.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory.
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PPE Item Specification

Gloves
Nitrile gloves should be worn. For extended

procedures, consider double-gloving.

Eye Protection
Chemical safety goggles are required to

protect against splashes.

Lab Coat
A standard laboratory coat must be worn and

fully buttoned.

Respiratory Protection

Generally not required when working in a fume

hood. If a fume hood is not available, a

NIOSH-approved respirator is necessary.

Footwear
Closed-toe shoes are mandatory in the

laboratory.

Experimental Protocol for Handling Adenine-13C
Powder

Preparation: Before starting, ensure the fume hood is clean and operational. Gather all

necessary equipment, including spatulas, weigh boats, and containers for solutions.

Weighing:

Place an analytical balance inside the fume hood.

Carefully open the Adenine-13C container.

Use a clean spatula to transfer the desired amount of powder to a weigh boat.

Avoid creating dust by handling the powder gently.

Solution Preparation:

Add the weighed Adenine-13C powder to your desired solvent in a suitable container.

Cap the container securely before removing it from the fume hood.
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Post-Handling:

Tightly seal the primary container of Adenine-13C.

Clean any residual powder from the balance and work surface within the fume hood using

a damp cloth. Dispose of the cloth as hazardous waste.

Wash hands thoroughly after completing the procedure.

Disposal Plan: Managing Adenine-13C Waste
Proper disposal of Adenine-13C and associated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste:

Any unused Adenine-13C powder is considered hazardous waste.

Contaminated materials, including used gloves, weigh boats, and paper towels, must be

collected as hazardous waste.

Place all solid waste into a designated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste:

Solutions containing Adenine-13C should be collected in a separate, compatible, and

clearly labeled hazardous waste container.

Do not mix Adenine-13C waste with other chemical waste streams unless compatibility

has been confirmed.

Disposal Procedure
Containerization: Use a robust, leak-proof container for all Adenine-13C waste. Ensure the

container is properly sealed.
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Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"Adenine-13C," and an indication of the hazard (e.g., "Toxic").

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

company. Adhere to all local, state, and federal regulations.

Workflow for Safe Handling of Adenine-13C
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Caption: Workflow for the safe handling and disposal of Adenine-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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